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Compound of Interest

Compound Name: N-Methylacetamide-d3-1

Cat. No.: B1490034 Get Quote

Essential Safety and Handling Guide for N-
Methylacetamide-d3
For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, operational guidelines, and

disposal plans for the handling of N-Methylacetamide-d3. Adherence to these procedures is

critical to ensure a safe laboratory environment.

Hazard Identification and Classification
N-Methylacetamide-d3 is classified as a substance with significant health risks. The primary

hazard is its potential for reproductive toxicity.

GHS Classification:

Reproductive Toxicity: Category 1B[1]

Signal Word: Danger[1]

Hazard Statement:

H360: May damage fertility or the unborn child.[1]
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Routes of Entry: Inhalation, ingestion, skin, and eye contact.[1]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling N-Methylacetamide-

d3.

PPE Category Specification Standard Compliance

Eye/Face Protection
Safety glasses with side-

shields
NIOSH (US) or EN 166 (EU)[1]

Hand Protection
Chemical-resistant gloves

(e.g., Butyl rubber)
Inspected prior to use[2]

Skin Protection Protective clothing (lab coat) N/A

Respiratory Protection

Full-face respirator with multi-

purpose combination (US) or

type ABEK (EN 14387)

respirator cartridges

NIOSH (US) approved[1]

Note: Respiratory protection should be used as a backup to engineering controls, such as a

fume hood. If a respirator is the sole means of protection, a full-face supplied air respirator is

required.[1]

Safe Handling and Storage
Proper handling and storage are crucial to minimize exposure and maintain the integrity of the

compound.

Handling:

Work in a well-ventilated area, preferably within a laboratory fume hood.[1]

Avoid all personal contact, including inhalation of vapors or mist.[1][3]

Prevent contact with skin and eyes.[1]
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Wash hands thoroughly after handling.[4]

Storage:

Store at room temperature in a dry, cool, and well-ventilated place.[1][2]

Keep the container tightly closed.[2][4]

Protect from moisture.[1]

Store away from incompatible materials, such as strong oxidizing agents.[4][5]

Emergency Procedures
In the event of exposure or a spill, follow these procedures immediately.

Emergency First Aid Measures

Eye Contact Flush eyes with water as a precaution.[1]

Skin Contact
Wash off with soap and plenty of water. Consult

a physician.[1]

Inhalation
Move the person into fresh air. If not breathing,

give artificial respiration. Consult a physician.[1]

Ingestion

Rinse mouth with water. Never give anything by

mouth to an unconscious person. Consult a

physician.[1]

Spill

Use personal protective equipment. Avoid

breathing vapors, mist, or gas. Ensure adequate

ventilation. Soak up with inert absorbent

material and dispose of as hazardous waste.

Keep in suitable, closed containers for disposal.

[1]

Physical and Chemical Properties
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Property Value

Chemical Formula C3H4D3NO[1]

CAS Number 3669-71-4[1]

Physical State Liquid or low-melting solid[1]

Flash Point 116 °C (241 °F)[1]

Auto-ignition Temperature 490 °C (914 °F)[1]

Lower Explosion Limit 3.2 Vol%[1]

Upper Explosion Limit 18.1 Vol%[1]

Disposal Plan
All waste containing N-Methylacetamide-d3 must be treated as hazardous waste.

Waste Disposal: Contact a licensed professional waste disposal service to dispose of this

material.[1]

Contaminated Packaging: Dispose of contaminated packaging in the same manner as the

chemical product.

Spill Residue: Soak up spills with inert absorbent material and place in a suitable, closed

container for disposal as hazardous waste.[1]

Experimental Workflow
The following diagram outlines the standard workflow for handling N-Methylacetamide-d3 in a

laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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